Cas no 7292-70-8 (dl-2-(4-chlorophenyl)glycine)

• Product Name: dl-2-(4-chlorophenyl)glycine
• CAS No: 7292-70-8
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 977643
• PubChem ID: 738019
• Update Time: 2025-04-19

dl-2-(4-chlorophenyl)glycine Chemical and Physical Properties

Names and Identifiers

• dl-2-(4-chlorophenyl)glycine
• 2-AMINO-2-(4-CHLOROPHENYL)ACETIC ACID
• (+/-)-4-CHLOROPHENYLGLYCINE
• 4-CHLOROPHENYL GLYCINE
• AMINO-(4-CHLORO-PHENYL)-ACETIC ACID
• BIO-FARMA BF000295
• DL-PARACHLOROPHENYLGLYCINE
• H-DL-(4-CL-PHENYL)GLY-OH
• H-DL-PHG(4-CL)-OH
• RARECHEM AK ML 0510
• Amino(4-chlorophenyl)acetic acid
• AC-24614
• AS-18495
• (s)-2-amino-2-(4-chlorophenyl)acetic acid
• L-4-Chlorophenylglycine
• (alphaS)-alpha-Amino-4-chlorobenzeneacetic acid
• SCHEMBL11733722
• BENZENEACETIC ACID, ALPHA-AMINO-4-CHLORO-, (ALPHAS)-
• (2s)-amino(4-chlorophenyl)ethanoic acid
• l-(4-chlorophenyl)glycine
• (4-Chlorophenyl)glycine, L-
• 7292-70-8
• 67336-19-0
• (S)-AMINO(4-CHLOROPHENYL)ACETIC ACID
• (s)-4-chlorophenyl glycine
• (2S)-2-amino-2-(4-chlorophenyl)acetic acid
• J-300370
• QGJGBYXRJVIYGA-ZETCQYMHSA-N
• h-phg(4-cl)-oh
• AKOS015854041
• (s)-amino-(4-chloro-phenyl)-acetic acid
• HY-W005720
• L-4-CL-PHG-OH
• alpha-Amino-4-chlorobenzeneacetic acid, (alphaS)-
• L-4-chloro-phenylglycine
• MFCD03701467
• FSL7DF2U9W
• L-2-(4-Chlorophenyl)glycine
• AKOS006344711
• (s)-4-chlorophenylglycine
• CS-W005720
• Z1201622400
• EN300-122219

• Inchi： 1S/C8H8ClNO2/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m0/s1
• InChI Key： QGJGBYXRJVIYGA-ZETCQYMHSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 275-280°

dl-2-(4-chlorophenyl)glycine Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22-R36/37/38